Cas no 82919-39-9 (1,3,5-Benzenetrisulfonicacid, 2-hydroxy-4-methyl-)

• Product Name: 1,3,5-Benzenetrisulfonicacid, 2-hydroxy-4-methyl-
• CAS No: 82919-39-9
• MF: C₇H₈O₁₀S₃
• MW: 348.327419281006
• CID: 733297
• PubChem ID: 11970692
• Update Time: 2025-04-19

1,3,5-Benzenetrisulfonicacid, 2-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetrisulfonicacid, 2-hydroxy-4-methyl-
• 2-hydroxy-4-methylbenzene-1,3,5-trisulfonic acid
• 3-hydroxytoluene-2,4,6-trisulphonic acid
• NS00059089
• SCHEMBL8367840
• 82919-39-9
• DTXSID001003001
• 3-HYDROXYTOLUENE-2,4,6-TRISULFONIC ACID
• EINECS 280-063-0

• Inchi： 1S/C7H8O10S3/c1-3-4(18(9,10)11)2-5(19(12,13)14)6(8)7(3)20(15,16)17/h2,8H,1H3,(H,9,10,11)(H,12,13,14)(H,15,16,17)
• InChI Key： XUXZPDVMOQZNLO-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=C(C=1C)S(=O)(=O)O)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 347.927959
• Monoisotopic Mass: 347.927959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209
• XLogP3: -1.3

Experimental Properties

• Density: 2.02
• Refractive Index: 1.664